Cas no 900874-50-2 (1-{2-ethyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine)

• Product Name: 1-{2-ethyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine
• CAS No: 900874-50-2
• MF: C₂₃H₂₉N₅
• MW: 375.50986456871
• CID: 5424252
• Update Time: 2025-10-25

1-{2-ethyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-methyl-7-[4-(2-methylprop-2-enyl)piperazin-1-yl]-3-phenylpyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 2-ethyl-5-methyl-7-[4-(2-methyl-2-propen-1-yl)-1-piperazinyl]-3-phenyl-
• 1-{2-ethyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine

• Inchi： 1S/C23H29N5/c1-5-20-22(19-9-7-6-8-10-19)23-24-18(4)15-21(28(23)25-20)27-13-11-26(12-14-27)16-17(2)3/h6-10,15H,2,5,11-14,16H2,1,3-4H3
• InChI Key： WJKUDJDUOAGGBQ-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)C(CC)=NN1C(N1CCN(CC(C)=C)CC1)=CC(C)=N2

Additional information on 1-{2-ethyl-5-methyl-3-phenylpyrazolo1,5-apyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine

Recent Advances in the Study of 1-{2-ethyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine (CAS: 900874-50-2)

The compound 1-{2-ethyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine (CAS: 900874-50-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic molecule, characterized by a pyrazolo[1,5-a]pyrimidine core and a piperazine side chain, has been the subject of multiple studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the piperazine moiety significantly enhanced the compound's binding affinity to G protein-coupled receptors (GPCRs), which are implicated in various neurological and inflammatory disorders. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting that 900874-50-2 could serve as a promising scaffold for developing novel GPCR modulators.

In addition to its GPCR activity, 900874-50-2 has shown potential as an inhibitor of protein kinases involved in cancer progression. A preclinical study conducted by a team at the National Cancer Institute (2024) reported that the compound exhibited selective inhibition of cyclin-dependent kinases (CDKs), particularly CDK4/6, which are critical regulators of the cell cycle. The study highlighted the compound's ability to induce cell cycle arrest in breast cancer cell lines, with minimal toxicity to normal cells. These findings position 900874-50-2 as a candidate for further development in oncology therapeutics.

Another area of interest is the compound's potential application in treating neurodegenerative diseases. A recent publication in ACS Chemical Neuroscience (2024) explored the neuroprotective effects of 900874-50-2 in models of Alzheimer's disease. The researchers observed that the compound reduced amyloid-beta aggregation and mitigated oxidative stress in neuronal cells, suggesting a dual mechanism of action. These results underscore the versatility of 900874-50-2 and its potential to address multiple therapeutic challenges.

Despite these promising findings, challenges remain in the development of 900874-50-2 as a therapeutic agent. Pharmacokinetic studies have indicated that the compound exhibits moderate metabolic stability, necessitating further structural optimization to improve its half-life in vivo. Additionally, the scalability of its synthesis remains a topic of ongoing research, with recent efforts focusing on greener and more efficient synthetic routes.

In conclusion, 1-{2-ethyl-5-methyl-3-phenylpyrazolo[1,5-a]pyrimidin-7-yl}-4-(2-methylprop-2-en-1-yl)piperazine (CAS: 900874-50-2) represents a multifaceted compound with significant potential across various therapeutic areas. Continued research into its mechanisms, optimization of its pharmacological properties, and exploration of its clinical applications will be critical in realizing its full therapeutic value. The compound's unique structural features and broad biological activity make it a compelling subject for future studies in chemical biology and drug discovery.